Cas no 950391-63-6 (2-(3,4-dimethoxyphenyl)-5-methyl-N-(pyridin-2-yl)methylpyrazolo1,5-apyrimidin-7-amine)

• Product Name: 2-(3,4-dimethoxyphenyl)-5-methyl-N-(pyridin-2-yl)methylpyrazolo1,5-apyrimidin-7-amine
• CAS No: 950391-63-6
• MF: C₂₁H₂₁N₅O₂
• MW: 375.423743963242
• CID: 5363182
• Update Time: 2025-05-28

2-(3,4-dimethoxyphenyl)-5-methyl-N-(pyridin-2-yl)methylpyrazolo1,5-apyrimidin-7-amine Chemical and Physical Properties

Names and Identifiers

• 2-(3,4-dimethoxyphenyl)-5-methyl-N-(pyridin-2-ylmethyl)pyrazolo[1,5-a]pyrimidin-7-amine
• 2-(3,4-dimethoxyphenyl)-5-methyl-N-(pyridin-2-yl)methylpyrazolo1,5-apyrimidin-7-amine

• Inchi： 1S/C21H21N5O2/c1-14-10-20(23-13-16-6-4-5-9-22-16)26-21(24-14)12-17(25-26)15-7-8-18(27-2)19(11-15)28-3/h4-12,23H,13H2,1-3H3
• InChI Key： FPCUEXKQUAIQMZ-UHFFFAOYSA-N
• SMILES： C12=CC(C3=CC=C(OC)C(OC)=C3)=NN1C(NCC1=NC=CC=C1)=CC(C)=N2

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Azoles Phenylpyrazoles
• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Azoles Pyrazoles Phenylpyrazoles

Additional information on 2-(3,4-dimethoxyphenyl)-5-methyl-N-(pyridin-2-yl)methylpyrazolo1,5-apyrimidin-7-amine

Comprehensive Overview of 2-(3,4-dimethoxyphenyl)-5-methyl-N-(pyridin-2-yl)methylpyrazolo[1,5-a]pyrimidin-7-amine (CAS No. 950391-63-6)

2-(3,4-dimethoxyphenyl)-5-methyl-N-(pyridin-2-yl)methylpyrazolo[1,5-a]pyrimidin-7-amine, with the CAS number 950391-63-6, is a structurally complex heterocyclic compound that has garnered significant attention in pharmaceutical and biochemical research. This compound belongs to the pyrazolo[1,5-a]pyrimidine class, known for its diverse biological activities. Researchers are particularly interested in its potential applications due to its unique molecular framework, which combines a dimethoxyphenyl group with a pyridine-methyl substituent. Such structural features make it a promising candidate for further exploration in drug discovery and development.

The compound's synthetic pathway and mechanism of action are key areas of study. Its pyrazolo[1,5-a]pyrimidine core is often associated with kinase inhibition, a property highly sought after in oncology and inflammation research. Recent trends in AI-driven drug discovery have highlighted the importance of such scaffolds, as they can be optimized for selectivity and potency. Additionally, the dimethoxyphenyl moiety is frequently linked to enhanced bioavailability, a critical factor in modern pharmacokinetic optimization.

In the context of user-searched topics, questions like "What are the applications of pyrazolo[1,5-a]pyrimidine derivatives?" or "How does CAS 950391-63-6 interact with biological targets?" are increasingly common. This reflects a growing interest in small-molecule therapeutics and their role in treating complex diseases. The compound's potential as a lead structure for kinase inhibitors aligns with current research priorities, such as targeting cancer signaling pathways or autoimmune disorders.

From a chemical properties perspective, the compound's solubility, stability, and reactivity are under investigation. Its methyl and methoxy groups contribute to its lipophilicity, which is a double-edged sword—improving membrane permeability but potentially complicating formulation. These characteristics are frequently discussed in forums focusing on medicinal chemistry challenges, making the compound relevant to both academic and industrial researchers.

Another hot topic is the environmental impact of pharmaceutical intermediates. While 950391-63-6 is not classified as hazardous, its green synthesis and sustainable production methods are areas of active exploration. Searches for "eco-friendly heterocyclic synthesis" often intersect with discussions about compounds like this, emphasizing the need for atom-efficient reactions and catalytic processes.

In summary, 2-(3,4-dimethoxyphenyl)-5-methyl-N-(pyridin-2-yl)methylpyrazolo[1,5-a]pyrimidin-7-amine represents a compelling case study in modern drug design. Its structural complexity, combined with its potential therapeutic applications, ensures its place in ongoing scientific discourse. As computational chemistry and high-throughput screening advance, this compound may serve as a cornerstone for future breakthroughs in precision medicine.